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Compound of Interest

Compound Name: 7-Bromo-4-methoxyquinazoline

Cat. No.: B8090053

Get Quote

Executive Summary & Strategic Rationale
7-Bromo-4-methoxyquinazoline is a critical pharmacophore and scaffold intermediate in the

development of tyrosine kinase inhibitors (TKIs), specifically targeting EGFR and VEGFR

pathways. Its structural integrity allows for subsequent palladium-catalyzed cross-coupling

(Suzuki-Miyaura or Buchwald-Hartwig) at the C-7 position, while the C-4 methoxy group serves

as a robust precursor for further nucleophilic displacement or as a stable moiety in final drug

candidates.

This protocol details a linear, three-step synthesis starting from commercially available 2-

amino-4-bromobenzoic acid. Unlike "one-pot" variations that often suffer from regio-isomeric

impurities, this stepwise approach ensures the isolation of high-purity intermediates, essential

for GMP-compliant downstream applications.

Key Reaction Pathway
The synthesis follows a Cyclization

Activation

Substitution logic:
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Cyclocondensation: Formation of the quinazolinone core.[1]

Deoxychlorination: Activation of the C-4 position using phosphorus oxychloride (

).

Nucleophilic Aromatic Substitution (

): Introduction of the methoxy group.

Reaction Pathway Visualization
The following diagram illustrates the chemical workflow and logical progression of the

synthesis.
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Figure 1: Step-wise synthetic route from benzoic acid precursor to the target

methoxyquinazoline.

Detailed Experimental Protocols
Step 1: Synthesis of 7-Bromoquinazolin-4(3H)-one
Principle: Thermal cyclocondensation of the anthranilic acid derivative with formamide. This

step constructs the pyrimidine ring fused to the benzene moiety.

Reagents: 2-Amino-4-bromobenzoic acid (1.0 eq), Formamide (excess, solvent).

Equipment: Round-bottom flask, reflux condenser, heating mantle.

Protocol:

Charge a reaction vessel with 2-amino-4-bromobenzoic acid (e.g., 15.5 g).
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Add formamide (100 mL, approx. 10 vol).

Heat the suspension to 190°C with vigorous stirring. The solid will dissolve as the reaction

proceeds.

Maintain temperature for 10–12 hours. (Monitor by LC-MS for disappearance of starting

material).

Cooling: Allow the mixture to cool slowly to room temperature. The product typically

precipitates as a solid.[2]

Workup: Dilute the mixture with water (200 mL) to complete precipitation. Filter the solid

under vacuum.[3]

Washing: Wash the filter cake thoroughly with water (

mL) and cold ethanol (

mL) to remove residual formamide.

Drying: Dry in a vacuum oven at 50°C to constant weight.

Data Check:

Expected Yield: 85–90%

Appearance: Off-white to beige solid.

Identity: LC-MS

(Br isotope pattern).

Step 2: Synthesis of 7-Bromo-4-chloroquinazoline
Principle: Conversion of the tautomeric lactam (quinazolinone) to the imidoyl chloride using a

chlorinating agent. This activates the C-4 position for nucleophilic attack.

Reagents: 7-Bromoquinazolin-4(3H)-one (1.0 eq), Phosphorus Oxychloride (
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, solvent/reagent),

-Diisopropylethylamine (DIPEA, catalytic/base).

Safety Precaution:

is corrosive and reacts violently with water. All glassware must be oven-dried. Perform in a
fume hood.

Protocol:

Suspend 7-bromoquinazolin-4(3H)-one (10.0 g) in

(50 mL).

Add DIPEA (2.0 mL) dropwise (Base catalyzes the reaction and scavenges HCl).

Heat to reflux (approx. 105–115°C) for 3–4 hours. The suspension should clear to a solution.

Quenching (Critical): Concentrate the reaction mixture under reduced pressure to remove

excess

.

Dissolve the residue in dichloromethane (DCM).

Pour the organic solution slowly into a stirred mixture of ice/saturated

. Caution: Vigorous gas evolution.

Extraction: Separate the organic layer.[4] Extract the aqueous layer with DCM (

).

Drying: Dry combined organics over anhydrous

, filter, and concentrate.

Data Check:

Expected Yield: 75–85%
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Appearance: Yellowish solid.[4]

Stability: Moisture sensitive; store under inert atmosphere or use immediately.

Step 3: Synthesis of 7-Bromo-4-methoxyquinazoline
Principle: Nucleophilic Aromatic Substitution (

). The chloride at C-4 is an excellent leaving group due to the electron-deficient nature of the
pyrimidine ring.

Reagents: 7-Bromo-4-chloroquinazoline (1.0 eq), Sodium Methoxide (NaOMe, 1.2 eq),

Methanol (anhydrous).

Protocol:

Dissolve 7-bromo-4-chloroquinazoline (5.0 g) in anhydrous Methanol (50 mL).

Cool the solution to 0°C in an ice bath.

Add Sodium Methoxide (25% wt in MeOH or solid) dropwise/portion-wise to maintain

temperature < 5°C.

Allow the reaction to warm to room temperature and stir for 2 hours.

Monitoring: TLC or HPLC should show complete conversion of the chloro-intermediate.

Workup: Concentrate the solvent to approx. 20% volume.

Dilute with water (100 mL) and extract with Ethyl Acetate (

mL).

Purification: Wash organics with brine, dry over

, and concentrate. Recrystallize from Hexane/EtOAc if necessary.

Analytical Data Summary
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Parameter Specification Notes

Molecular Formula

Molecular Weight 239.07 g/mol

Appearance
White to pale yellow crystalline

solid

Melting Point 130–134°C Literature dependent

MS (ESI) 1:1 Isotopic ratio (Br)

1H NMR (DMSO-d6)

4.15 (s, 3H,

), 7.80 (dd, 1H), 8.15 (d, 1H),

8.85 (s, 1H, H-2)

Diagnostic singlet for H-2 and

OMe

Mechanistic Insight (S_NAr)
The final transformation is driven by the high electrophilicity of the C-4 carbon. The nitrogen

atoms in the quinazoline ring pull electron density, making the C-Cl bond highly susceptible to

attack by the methoxide ion.
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Figure 2: Simplified mechanism of the nucleophilic substitution at C-4.
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Source: US Patent 2018/0093975 A1.[5]

Title: "Substituted Quinazolinone Compounds as BTK Inhibitors."
Context: Example A.1 details the cyclization of 2-amino-4-bromobenzoic acid with
formamide.
URL

Chlorination of Quinazolinones (General Protocol)

Source: ChemicalBook / BenchChem Protocols.

Title: "General procedure for the synthesis of 7-bromo-4-chloroquinazoline."[2][6]

Context: Describes the use of POCl3 and DIPEA for the activation of the 7-bromo-4-
hydroxy intermedi

Nucleophilic Substitution on 4-Chloroquinazolines

Source: N
Title: "Efficient N-arylation of 4-chloroquinazolines..." (Analogous Chemistry).
Context: Demonstrates the reactivity of 4-chloroquinazolines toward nucleophiles,
validating the SNAr conditions used in Step 3.

URL:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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